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Compound of Interest

Compound Name: 2-(6-Chloropyridin-3-YL)ethanol

Cat. No.: B173323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of 2-(6-Chloropyridin-3-YL)ethanol (CAS No. 117528-28-6) in a laboratory setting.

Adherence to these guidelines is crucial for ensuring personnel safety and minimizing

environmental impact.

Chemical and Physical Properties
While specific experimental data for 2-(6-Chloropyridin-3-YL)ethanol is limited, the following

table summarizes its known properties and includes estimated values based on structurally

similar compounds.
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Property Value Source/Notes

Chemical Name
2-(6-Chloropyridin-3-

YL)ethanol
-

CAS Number 117528-28-6 -

Molecular Formula C₇H₈ClNO -

Molecular Weight 157.6 g/mol -

Appearance
Colorless liquid or

solid/viscous liquid
[1]

Boiling Point Data not available -

Melting Point Data not available -

Density Data not available -

Solubility
Data not available. Likely

soluble in organic solvents.

Inferred from general

properties of similar

compounds.

Storage Temperature 2-8°C, under inert atmosphere [2]

Hazard Identification and Toxicological Data
2-(6-Chloropyridin-3-YL)ethanol is classified as a hazardous substance. The following table

summarizes its known and potential hazards.
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Hazard
Classification

GHS Hazard
Statement

Pictogram
Precautionary
Statements

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)

P264, P270,

P301+P312, P330,

P501

Skin Irritation

(Category 2)

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

P264, P280,

P302+P352, P321,

P332+P313,

P362+P364

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

Toxicological Data:

Test Result Species Notes

LD50 (Oral) Data not available - Harmful if swallowed.

LD50 (Dermal) Data not available -
May be harmful in

contact with skin.

LC50 (Inhalation) Data not available -
May cause respiratory

irritation.

Experimental Protocols
Handling Protocol
3.1.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[3]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect

gloves for integrity before each use.[3]

Skin and Body Protection: A laboratory coat must be worn. For procedures with a higher risk

of splashing, a chemical-resistant apron is recommended.[3]

Respiratory Protection: All handling of 2-(6-Chloropyridin-3-YL)ethanol should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

3.1.2 General Handling Procedures

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Weighing and Transferring:

If the compound is a solid, handle it carefully to avoid creating dust.

Use appropriate, clean, and dry laboratory equipment (e.g., spatulas, glassware).

When transferring, do so slowly and carefully to prevent spills.

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

[2] Recommended storage is at 2-8°C under an inert atmosphere.[2]
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Workflow for Handling 2-(6-Chloropyridin-3-YL)ethanol
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Safe Handling Workflow
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Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or

in a poorly ventilated space.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For liquid spills, contain the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial sorbent pads). For solid spills, carefully sweep the material to avoid

creating dust.

Clean-up:

Wearing appropriate PPE, carefully collect the absorbed material or spilled solid into a

designated, labeled hazardous waste container.

Clean the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and

water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.

Disposal Protocol
2-(6-Chloropyridin-3-YL)ethanol is a halogenated organic compound and must be disposed

of as hazardous waste. Do not dispose of this chemical down the drain or in the regular trash.

Waste Segregation: Collect all waste containing 2-(6-Chloropyridin-3-YL)ethanol in a

dedicated, clearly labeled hazardous waste container for "Halogenated Organic Waste". Do

not mix with non-halogenated waste.

Containerization: Use a compatible, leak-proof container with a secure lid. The container

must be labeled with "Hazardous Waste" and the full chemical name: "2-(6-Chloropyridin-3-
YL)ethanol".
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Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials. Keep the container closed except when adding waste.

Disposal Request: When the container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup and disposal by a licensed hazardous waste

contractor.

Disposal Workflow for 2-(6-Chloropyridin-3-YL)ethanol
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Waste Disposal Decision Workflow

Emergency Procedures
In case of exposure, follow these first-aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected

area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[4]

Disclaimer: This document is intended as a guide and should not replace a thorough review of

the Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific safety

protocols. Always consult your EHS department for guidance on handling and disposing of

hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-yl-ethanol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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